ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate

• IUPAC Name: ethyl 2-[2-(4-fluorophenyl)-1,3-dioxoinden-2-yl]acetate
• InChI: InChI=1S/C19H15FO4/c1-2-24-16(21)11-19(12-7-9-13(20)10-8-12)17(22)14-5-3-4-6-15(14)18(19)23/h3-10H,2,11H2,1H3
• InChI Key: XPCINQJQNCYHSE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(C(=O)C2=CC=CC=C2C1=O)C3=CC=C(C=C3)F
• Molecular Formula: C19H15FO4
• Molecular Weight: 326.3 g/mol

Description

Ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate, also known as EFDA, is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. EFDA is a derivative of 2-arylindane-1,3-dione, which is a class of compounds that has been found to have diverse biological activities.

Mechanism of Action

The mechanism of action of ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate is not fully understood. However, studies have suggested that ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate may exert its biological activities through the inhibition of certain enzymes or proteins. For example, ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has also been reported to inhibit the replication of hepatitis C virus (HCV) by targeting the viral NS5B polymerase.
Biochemical and Physiological Effects:
ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been found to have diverse biochemical and physiological effects. In a study on the anti-inflammatory activity of ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate, it was found to inhibit the production of prostaglandin E2 (PGE2) and nitric oxide (NO) in lipopolysaccharide (LPS)-stimulated macrophages. ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has also been reported to induce apoptosis (programmed cell death) in cancer cells by activating the caspase cascade. In addition, ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been shown to inhibit the replication of HCV in cell culture.

Advantages and Limitations for Lab Experiments

Ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has several advantages for lab experiments. It is a relatively simple compound to synthesize, and it has been reported to have good solubility in various organic solvents. ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has also been found to be stable under certain conditions, making it suitable for long-term storage. However, ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has some limitations for lab experiments. It has been reported to be sensitive to light and air, which can lead to degradation of the compound. In addition, ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been found to be cytotoxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate. One area of interest is the development of ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate derivatives with improved biological activities. For example, modifications to the ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate structure may increase its potency as an anti-inflammatory or anti-cancer agent. Another area of research is the investigation of the mechanism of action of ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate. Further studies are needed to elucidate the specific targets of ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate and the molecular mechanisms underlying its biological activities. Finally, ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate may have potential applications in other fields of research, such as materials science or environmental science, which warrant further investigation.

Synthesis Methods

Ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate can be synthesized through a multi-step reaction process, starting from commercially available starting materials. The first step involves the condensation of 4-fluorobenzaldehyde and ethyl acetoacetate to form 4-fluoro-2-methyl-3-oxobutanoic acid ethyl ester. This intermediate is then subjected to a cyclization reaction with phthalic anhydride in the presence of a catalytic amount of p-toluenesulfonic acid to form ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate.

Scientific Research Applications

Ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been found to have potential applications in various fields of scientific research. In medicinal chemistry, ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been studied for its anti-inflammatory, anti-cancer, and anti-viral activities. ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has also been investigated for its potential as a fluorescent probe for imaging biological systems. In addition, ethyl [2-(4-fluorophenyl)-1,3-dioxo-2,3-dihydro-1H-inden-2-yl]acetate has been used in the synthesis of other compounds with potential biological activities.